Cas no 1354705-24-0 (4-Iodo-1-isopropyl-5-methyl-1H-pyrazole)

4-Iodo-1-isopropyl-5-methyl-1H-pyrazole is a halogenated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the iodine substituent at the 4-position and the isopropyl group at the 1-position, make it a versatile intermediate for further functionalization via cross-coupling reactions or nucleophilic substitutions. The compound's stability and well-defined reactivity profile enhance its utility in synthetic chemistry, particularly in the development of biologically active molecules. Its crystalline solid form ensures ease of handling and storage. This pyrazole derivative is suitable for use in medicinal chemistry, catalysis, and material science, offering researchers a reliable building block for complex molecular architectures.

4-Iodo-1-isopropyl-5-methyl-1H-pyrazole structure

1354705-24-0 structure

Product Name:4-Iodo-1-isopropyl-5-methyl-1H-pyrazole

CAS No:1354705-24-0

MF:C₇H₁₁IN₂

MW:250.080113649368

CID:5179174

Update Time:2026-03-05

4-Iodo-1-isopropyl-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-1-isopropyl-5-methyl-1H-pyrazole
- Inchi： 1S/C7H11IN2/c1-5(2)10-6(3)7(8)4-9-10/h4-5H,1-3H3
- InChI Key： UWRMEIAPKOQNFE-UHFFFAOYSA-N
- SMILES： N1(C(C)C)C(C)=C(I)C=N1

4-Iodo-1-isopropyl-5-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM499523-1g	4-Iodo-1-isopropyl-5-methyl-1H-pyrazole	1354705-24-0	97%	1g	$381	2022-06-13
Ambeed	A499142-1g	4-Iodo-1-isopropyl-5-methyl-1H-pyrazole	1354705-24-0	97%	1g	$385.0	2024-04-24

4-Iodo-1-isopropyl-5-methyl-1H-pyrazole Related Literature

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Additional information on 4-Iodo-1-isopropyl-5-methyl-1H-pyrazole

Comprehensive Overview of 4-Iodo-1-isopropyl-5-methyl-1H-pyrazole (CAS No. 1354705-24-0)

The compound 4-Iodo-1-isopropyl-5-methyl-1H-pyrazole (CAS No. 1354705-24-0) is a specialized heterocyclic molecule that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique structural features, including the iodo-substituted pyrazole core, make it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and catalysis.

One of the key reasons for the growing popularity of 4-Iodo-1-isopropyl-5-methyl-1H-pyrazole is its role in cross-coupling reactions, which are pivotal in modern organic synthesis. The presence of an iodine atom at the 4-position of the pyrazole ring enhances its reactivity in palladium-catalyzed transformations, such as the Suzuki-Miyaura and Sonogashira reactions. These reactions are widely used to construct biaryl and alkynyl structures, which are common motifs in bioactive molecules.

In recent years, the demand for high-purity intermediates like 4-Iodo-1-isopropyl-5-methyl-1H-pyrazole has surged, driven by advancements in precision medicine and green chemistry. The compound's compatibility with sustainable synthesis methods aligns with the global push toward environmentally friendly manufacturing processes. Additionally, its potential use in cancer research and central nervous system (CNS) drug development has made it a subject of numerous patent filings and academic studies.

From a structural-activity relationship (SAR) perspective, the isopropyl and methyl substituents on the pyrazole ring contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These attributes make 4-Iodo-1-isopropyl-5-methyl-1H-pyrazole a promising candidate for optimizing lead compounds in medicinal chemistry projects. Its crystallographic data and spectroscopic properties have also been extensively studied to ensure reproducibility in industrial-scale production.

The synthesis of 4-Iodo-1-isopropyl-5-methyl-1H-pyrazole typically involves halogenation of a pre-functionalized pyrazole precursor, followed by purification via column chromatography or recrystallization. Quality control measures, such as HPLC and NMR analysis, are essential to confirm its chemical purity and structural integrity. These rigorous standards are particularly important for GMP-compliant applications in the pharmaceutical industry.

Looking ahead, the versatility of 4-Iodo-1-isopropyl-5-methyl-1H-pyrazole is expected to drive further innovation in small-molecule therapeutics and functional materials. As AI-driven drug discovery platforms become more prevalent, the demand for high-quality building blocks like this compound will likely increase. Its compatibility with automated synthesis workflows also positions it as a key player in the future of high-throughput screening and combinatorial chemistry.